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Compound of Interest

Compound Name: p-Anisic acid-13C6

Cat. No.: B3333578 Get Quote

An In-depth Technical Guide to the Material Safety of p-Anisic acid-13C6

Disclaimer: No specific Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) for p-
Anisic acid-13C6 (CAS No. 1173022-97-3) was located. This guide is based on the

comprehensive safety data available for its unlabeled counterpart, p-Anisic acid (CAS No. 100-

09-4). The toxicological and chemical properties are expected to be nearly identical, as carbon-

13 labeling does not significantly alter the chemical reactivity of the molecule. This document is

intended for researchers, scientists, and professionals in drug development and should be

used as a reference for safe handling.

Chemical Identification and Physical Properties
p-Anisic acid-13C6 is the isotopically labeled form of p-Anisic acid, where the six carbon

atoms of the benzene ring have been replaced with Carbon-13. It is a white crystalline solid.[1]

[2]

Table 1: Physical and Chemical Properties of p-Anisic Acid
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Property Value

Molecular Formula C₂¹³C₆H₈O₃[3]

Molecular Weight 158.10 g/mol [3]

Appearance White to off-white crystalline powder[1][4]

Odor Slight characteristic odor[4]

Melting Point 182-185 °C[1][5]

Boiling Point 275-280 °C[2][6]

Density 1.385 g/cm³[1][2]

Solubility
Slightly soluble in water; freely soluble in

ethanol and ether.[1][4]

Flash Point 115.5 ± 13.3 °C[5]

Vapor Pressure 0.001 Pa at 25°C[1]

pKa 4.47[2]

Hazard Identification and GHS Classification
p-Anisic acid is classified as harmful if swallowed and causes skin and eye irritation.[7][8] It

may also cause respiratory irritation.[8][9]

Table 2: GHS Hazard Classification
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Classification Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[7]

[8]

Skin Irritation Category 2 H315: Causes skin irritation[8]

Eye Irritation Category 2A
H319: Causes serious eye

irritation[8]

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation[8][9]

GHS Label Elements:

Pictogram: GHS07 (Exclamation mark)[9]

Signal Word: Warning[7][9]
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GHS Hazard Profile for p-Anisic Acid.

Toxicological Information
The toxicological properties of p-Anisic acid have not been exhaustively investigated.[7] The

available acute toxicity data is presented below.

Table 3: Acute Toxicity Data
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Type of Test
Route of
Exposure

Species
Observed

Dose/Duration Toxic Effects

LD50 Subcutaneous Rodent - mouse 400 mg/kg

Details of toxic

effects not

reported other

than lethal dose

value.[5]

Carcinogenicity:

IARC: No component of this product present at levels greater than or equal to 0.1% is

identified as probable, possible or confirmed human carcinogen by IARC.[7]

ACGIH: No component of this product present at levels greater than or equal to 0.1% is

identified as a carcinogen or potential carcinogen by ACGIH.[7]

NTP: No component of this product present at levels greater than or equal to 0.1% is

identified as a known or anticipated carcinogen by NTP.[7]

OSHA: No component of this product present at levels greater than or equal to 0.1% is

identified as a carcinogen or potential carcinogen by OSHA.[7]

Experimental Protocols: Safety and Handling
First-Aid Measures

General Advice: Consult a physician and show them this safety data sheet.[7]

Inhalation: If inhaled, move the person into fresh air. If not breathing, give artificial

respiration.[7]

Skin Contact: Wash off with soap and plenty of water.[7]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.[7]

Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.

[7]
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4]

Specific Hazards: Combustion may produce toxic fumes of carbon monoxide and carbon

dioxide.[4] Dust can be explosive when mixed with air.[4]

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[7]

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid dust formation and

breathing vapors, mist, or gas. Ensure adequate ventilation.[7]

Environmental Precautions: Prevent product from entering drains.[7]

Containment and Cleaning: Pick up and arrange disposal without creating dust. Sweep up

and shovel. Keep in suitable, closed containers for disposal.[7]

Handling and Storage
Handling: Avoid contact with skin and eyes. Avoid the formation of dust and aerosols.[10]

Provide appropriate exhaust ventilation at places where dust is formed.[10]

Storage: Store in a cool, dry, well-ventilated place.[4] Keep the container tightly closed and

store away from strong oxidizing agents.[4][5]
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Recommended workflow for the safe handling of p-Anisic acid.
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Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.[4][5]

Incompatible Materials: Strong oxidizing agents.[4][5]

Hazardous Decomposition Products: Under fire conditions, may decompose to form carbon

monoxide and carbon dioxide.[4]

Ecological Information
Ecotoxicity: No data available.[4] It is advised not to empty into drains.[6]

Persistence and Degradability: No data available.[4]

Bioaccumulation: No data available.[4]

This guide provides a comprehensive overview of the safety data for p-Anisic acid, which

serves as a surrogate for p-Anisic acid-13C6. Researchers and all personnel handling this

compound should always refer to the most current and specific safety data sheet available from

their supplier and adhere to all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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